N-[4-(4-cyanophenyl)-1,3-thiazol-2-yl]-5-nitro-1-benzothiophene-2-carboxamide

• IUPAC Name: N-[4-(4-cyanophenyl)-1,3-thiazol-2-yl]-5-nitro-1-benzothiophene-2-carboxamide
• InChI: InChI=1S/C19H10N4O3S2/c20-9-11-1-3-12(4-2-11)15-10-27-19(21-15)22-18(24)17-8-13-7-14(23(25)26)5-6-16(13)28-17/h1-8,10H,(H,21,22,24)
• InChI Key: RHDRGBBYWBLUIS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C#N)C2=CSC(=N2)NC(=O)C3=CC4=C(S3)C=CC(=C4)[N+](=O)[O-]
• Molecular Formula: C19H10N4O3S2
• Molecular Weight: 406.4 g/mol

Description

The compound “N-[4-(4-cyanophenyl)-1,3-thiazol-2-yl]-5-nitro-1-benzothiophene-2-carboxamide” is a complex organic molecule that contains several functional groups, including a cyanophenyl group, a thiazol group, a nitro group, and a benzothiophene group. These functional groups suggest that the compound may have interesting chemical and biological properties.

Molecular Structure Analysis

The molecular structure of this compound would be complex due to the presence of multiple rings and functional groups. The compound likely has a planar structure due to the presence of the aromatic rings.

Chemical Reactions Analysis

The compound’s reactivity would be influenced by the functional groups present. For example, the nitro group is often involved in redox reactions, while the thiazol group might participate in nucleophilic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure and functional groups. For example, the presence of the nitro group might increase the compound’s reactivity, while the aromatic rings could contribute to its stability.

Scientific Research Applications

Heterocyclic Synthesis and Reactivity

The synthesis of benzothiazole derivatives and their reactivity towards various nucleophiles is a significant area of research. Compounds similar to N-[4-(4-cyanophenyl)-1,3-thiazol-2-yl]-5-nitro-1-benzothiophene-2-carboxamide have been synthesized through various methods, showcasing their versatility in forming heterocyclic compounds. For instance, research by Mohareb et al. (2004) explores the synthesis of benzo[b]thiophen-2-yl-hydrazonoesters and their reactivity toward nitrogen nucleophiles, yielding a variety of heterocyclic derivatives such as pyrazoles, isoxazoles, and pyrimidines (Mohareb, Sherif, Gaber, Ghabrial, & Aziz, 2004).

Antimicrobial and Antitumor Potential

Compounds structurally related to the target molecule have been studied for their biological activities, including antimicrobial and antitumor effects. Ahmed (2007) investigated the biological activity of thiophene-2-carboxamide derivatives, highlighting their potential as antibiotics against both Gram-positive and Gram-negative bacteria (Ahmed, 2007). Additionally, Yoshida et al. (2005) synthesized benzothiazole derivatives showing selective cytotoxicity against tumorigenic cell lines, indicating their potential as antitumor agents (Yoshida et al., 2005).

Novel Synthesis Methods

Innovative synthesis methods for creating heterocyclic compounds related to N-[4-(4-cyanophenyl)-1,3-thiazol-2-yl]-5-nitro-1-benzothiophene-2-carboxamide have also been a focus. For example, the work by Wang et al. (2008) on the copper-catalyzed intramolecular cyclization of thioureas underlines the development of efficient synthesis techniques for N-benzothiazol-2-yl-amides (Wang et al., 2008).

Mechanism of Action

Target of action

Thiazoles, a class of compounds that this molecule belongs to, are known to have diverse biological activities and can interact with a variety of biological targets . The specific targets of this compound would need to be determined through experimental studies.

Mode of action

The mode of action of thiazole derivatives can vary widely depending on their structure and the specific biological target they interact with . Without specific information on this compound, it’s difficult to predict its exact mode of action.

Biochemical pathways

Thiazole derivatives can affect a variety of biochemical pathways depending on their specific biological targets . Again, without specific information on this compound, it’s difficult to predict which pathways it might affect.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties. For example, compounds containing a nitro group can be explosive under certain conditions. Therefore, proper safety precautions should be taken when handling this compound.

Future Directions

Thiazole derivatives, such as this compound, have been found to exhibit a wide variety of biological activities, including antibacterial, antifungal, and antitumor properties. Therefore, future research could focus on exploring these properties further and developing new drugs based on this compound.